Cephapirin lactone
Overview
Description
Cephapirin lactone is Cephalosporin antibiotic, partly plasma-bound, that is effective against gram-negative and gram-positive organisms.
Scientific Research Applications
Antibiotic Properties and Applications
Cephapirin lactone, a derivative of cephalosporins, is studied primarily for its antibiotic properties. Cefepime, for instance, a fourth-generation parenteral cephalosporin, exhibits broad-spectrum antibiotic activity against a variety of gram-positive and gram-negative bacteria. Its high affinity for penicillin-binding proteins and rapid penetration into bacterial cells make it a potent antibiotic. Cefepime's clinical efficacy spans treating infections like urinary tract infections, pneumonia, and skin structure infections. Additionally, it's generally well-tolerated, although its efficacy against resistant pathogens is still under investigation (Wynd & Paladino, 1996).
Enzymatic Applications in Drug Production
Penicillin G acylase (PGA), used in producing β-lactam antibiotics like cephalosporins, showcases the biochemical applications of cephalosporin derivatives. PGA catalyzes the production of key molecules for synthesizing a range of drugs, including antitumor and anti-retroviral drugs. Enhancements in PGA activity through genetic manipulations or growth conditions can significantly impact the yield and efficiency of drug production processes (Cobos-Puc et al., 2019).
properties
CAS RN |
60517-75-1 |
|---|---|
Product Name |
Cephapirin lactone |
Molecular Formula |
C15H13N3O4S2 |
Molecular Weight |
363.4 g/mol |
IUPAC Name |
N-[(4R,5R)-3,11-dioxo-10-oxa-6-thia-2-azatricyclo[6.3.0.02,5]undec-1(8)-en-4-yl]-2-pyridin-4-ylsulfanylacetamide |
InChI |
InChI=1S/C15H13N3O4S2/c19-10(7-23-9-1-3-16-4-2-9)17-11-13(20)18-12-8(5-22-15(12)21)6-24-14(11)18/h1-4,11,14H,5-7H2,(H,17,19)/t11-,14-/m1/s1 |
InChI Key |
LINJTNNYPFWNIF-BXUZGUMPSA-N |
Isomeric SMILES |
C1C2=C(C(=O)O1)N3[C@@H]([C@@H](C3=O)NC(=O)CSC4=CC=NC=C4)SC2 |
SMILES |
C1C2=C(C(=O)O1)N3C(C(C3=O)NC(=O)CSC4=CC=NC=C4)SC2 |
Canonical SMILES |
C1C2=C(C(=O)O1)N3C(C(C3=O)NC(=O)CSC4=CC=NC=C4)SC2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
1,1-(((4-pyridylthio)acetyl)amino)-2-aza-8-furo-9,10-oxo-4-thiatricyclo(7.2.2.0)undeca-1-ene cephapirin lactone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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